Cas no 1171469-22-9 (N-(oxolan-2-yl)methyl-5-{4-(trifluoromethoxy)phenylsulfamoyl}furan-2-carboxamide)

• Product Name: N-(oxolan-2-yl)methyl-5-{4-(trifluoromethoxy)phenylsulfamoyl}furan-2-carboxamide
• CAS No: 1171469-22-9
• MF: C₁₇H₁₇F₃N₂O₆S
• MW: 434.386893987656
• CID: 6044976
• PubChem ID: 44072102
• Update Time: 2025-07-15

N-(oxolan-2-yl)methyl-5-{4-(trifluoromethoxy)phenylsulfamoyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(oxolan-2-yl)methyl-5-{4-(trifluoromethoxy)phenylsulfamoyl}furan-2-carboxamide
• N-(oxolan-2-ylmethyl)-5-[[4-(trifluoromethoxy)phenyl]sulfamoyl]furan-2-carboxamide
• N-[(oxolan-2-yl)methyl]-5-{[4-(trifluoromethoxy)phenyl]sulfamoyl}furan-2-carboxamide
• N-((tetrahydrofuran-2-yl)methyl)-5-(N-(4-(trifluoromethoxy)phenyl)sulfamoyl)furan-2-carboxamide
• 1171469-22-9
• AKOS024513816
• VU0647420-1
• F5570-0169

• Inchi： 1S/C17H17F3N2O6S/c18-17(19,20)28-12-5-3-11(4-6-12)22-29(24,25)15-8-7-14(27-15)16(23)21-10-13-2-1-9-26-13/h3-8,13,22H,1-2,9-10H2,(H,21,23)
• InChI Key： FYBRNCYSWYMOPS-UHFFFAOYSA-N
• SMILES： O1C(S(NC2=CC=C(OC(F)(F)F)C=C2)(=O)=O)=CC=C1C(NCC1CCCO1)=O

Computed Properties

• Exact Mass: 434.07594193g/mol
• Monoisotopic Mass: 434.07594193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(oxolan-2-yl)methyl-5-{4-(trifluoromethoxy)phenylsulfamoyl}furan-2-carboxamide

Professional Introduction to N-(oxolan-2-yl)methyl-5-{4-(trifluoromethoxy)phenylsulfamoyl}furan-2-carboxamide (CAS No. 1171469-22-9)

N-(oxolan-2-yl)methyl-5-{4-(trifluoromethoxy)phenylsulfamoyl}furan-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1171469-22-9, belongs to a class of molecules that exhibit promising properties for further development in medicinal applications. The intricate molecular architecture of this compound, featuring a furan ring, a sulfamoyl group, and a trifluoromethoxy-substituted phenyl ring, suggests a high degree of functional diversity that could be leveraged for therapeutic purposes.

The structural components of N-(oxolan-2-yl)methyl-5-{4-(trifluoromethoxy)phenylsulfamoyl}furan-2-carboxamide play a crucial role in determining its chemical behavior and biological interactions. The furan ring, characterized by its oxygen-containing heterocyclic structure, contributes to the compound's ability to engage in hydrogen bonding and other forms of molecular interaction. This feature is particularly relevant in the context of drug design, where specific interactions with biological targets are often essential for efficacy. Additionally, the presence of the sulfamoyl group introduces a polar and negatively charged moiety, which can enhance solubility and binding affinity in biological systems.

The trifluoromethoxy substituent on the phenyl ring is another key feature that influences the compound's properties. Fluoroalkyl groups are well-known for their ability to modulate metabolic stability, lipophilicity, and electronic characteristics of molecules. In this context, the trifluoromethoxy group may enhance the compound's bioavailability and binding affinity by affecting its electronic distribution and hydrophobicity. Such modifications are often employed in drug development to optimize pharmacokinetic profiles and improve therapeutic outcomes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of N-(oxolan-2-yl)methyl-5-{4-(trifluoromethoxy)phenylsulfamoyl}furan-2-carboxamide with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. The sulfamoyl group, in particular, has been identified as a key pharmacophore in several anti-inflammatory agents, highlighting the potential therapeutic relevance of this moiety. Furthermore, the furan ring may interact with hydrophobic pockets of target proteins, contributing to the compound's binding affinity.

In vitro studies have demonstrated that N-(oxolan-2-yl)methyl-5-{4-(trifluoromethoxy)phenylsulfamoyl}furan-2-carboxamide exhibits promising activity against several disease-related targets. For instance, preliminary research indicates that this compound may inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and play a significant role in inflammation and pain. Additionally, the trifluoromethoxy-substituted phenyl ring may interact with adrenergic receptors, suggesting potential applications in cardiovascular therapy. These findings underscore the compound's multifaceted pharmacological profile and its potential as a lead molecule for further drug development.

The synthesis of N-(oxolan-2-yl)methyl-5-{4-(trifluoromethoxy)phenylsulfamoyl}furan-2-carboxamide presents unique challenges due to its complex structural features. However, recent advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed oxidation processes have been instrumental in facilitating the synthesis of key intermediates. These advancements have not only improved yield but also reduced the complexity of synthetic routes, making it more feasible to produce this compound on a larger scale.

The pharmacokinetic properties of N-(oxolan-2-yl)methyl-5-{4-(trifluoromethoxy)phenylsulfamoyl}furan-2-carboxamide are also of significant interest. Preliminary data suggest that this compound exhibits moderate solubility in water and favorable bioavailability when administered orally. These properties are critical for ensuring effective drug delivery and therapeutic efficacy. Furthermore, studies on metabolic stability indicate that the compound undergoes predictable biotransformation pathways, which can be exploited to develop prodrugs or analogs with improved pharmacokinetic profiles.

The potential applications of N-(oxolan-2-yl)methyl-5-{4-(trifluoromethoxy)phenylsulfamoyl}furan-2-carboxamide extend beyond anti-inflammatory therapy. Research is ongoing to explore its utility in other therapeutic areas, including oncology and neurology. For example, the sulfamoyl group has been shown to interact with certain kinases involved in cancer progression, suggesting that this compound may have antitumor effects. Additionally, its ability to cross the blood-brain barrier could make it a candidate for treating neurological disorders.

In conclusion, N-(oxolan-2-yl)methyl-5-{4-(trifluoromethoxy)phenylsulfamoyl}furan-2-carboxamide (CAS No. 1171469-22-9) is a structurally complex and functionally diverse molecule with significant potential in pharmaceutical applications. Its unique combination of chemical features makes it an attractive candidate for further research and development in medicinal chemistry. As our understanding of biological targets and synthetic methodologies continues to evolve, compounds like this one hold promise for addressing unmet medical needs across various therapeutic areas.